1-(2,2,2-Trifluoroethyl)- vs. 1-Methyl-1,7-diazaspiro[4.5]decane: A 0.42-Unit Basicity Shift Driven by Fluorine Induction
The 2,2,2-trifluoroethyl group exerts a measurable inductive electron-withdrawing effect on the N1 amine of the spirocyclic scaffold, resulting in a lower predicted pKa compared to the 1-methyl analog. The predicted pKa of 1-(2,2,2-trifluoroethyl)-1,7-diazaspiro[4.5]decane is 10.67 ± 0.20, while 1-methyl-1,7-diazaspiro[4.5]decane has a predicted pKa of 11.09 ± 0.20 [1]. This delta of -0.42 log units indicates a weaker conjugate acid, meaning the trifluoroethyl derivative is less protonated at physiological pH.
1-Methyl analog: 11.09 ± 0.20
ΔpKa = −0.42
| Evidence Dimension | Predicted pKa (basicity of N1 amine) |
|---|---|
| Target Compound Data | 10.67 ± 0.20 |
| Comparator Or Baseline | 1-Methyl-1,7-diazaspiro[4.5]decane: 11.09 ± 0.20 |
| Quantified Difference | ΔpKa = -0.42 |
| Conditions | Predicted values (software unspecified by vendors); standard conditions assumed. |
Why This Matters
For procurement decisions in CNS drug discovery, a 0.42-unit pKa reduction translates into a larger fraction of the neutral, membrane-permeable free base at pH 7.4, potentially improving passive blood-brain barrier penetration without altering the core scaffold geometry.
- [1] Kuujia. (n.d.). 1-(2,2,2-Trifluoroethyl)-1,7-diazaspiro[4.5]decane (CAS 2092714-08-2). Product Database. Retrieved April 27, 2026. View Source
